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Compound of Interest

Compound Name: Bis-PEG11-NHS Ester

Cat. No.: B8106483 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Bis-PEG11-NHS Ester, a
homobifunctional crosslinking reagent widely used in bioconjugation, drug delivery, and

diagnostics. This document details its chemical properties, provides a comparative summary of

suppliers and their product purity, outlines experimental protocols for its use, and illustrates its

application in creating functional biomolecules.

Core Properties of Bis-PEG11-NHS Ester
Bis-PEG11-NHS Ester is a valuable tool in bioconjugation due to its specific reactivity and the

properties of its polyethylene glycol (PEG) spacer. The molecule consists of a central chain of

eleven ethylene glycol units, flanked on both ends by N-hydroxysuccinimide (NHS) esters.

The NHS esters provide high reactivity and selectivity towards primary amines (-NH2) on

biomolecules like proteins, peptides, and amine-modified oligonucleotides, forming stable

amide bonds.[1][2] The reaction is most efficient in a neutral to slightly basic pH range (pH 7.0-

8.0).[3][4] The PEG linker is hydrophilic, which enhances the aqueous solubility of the resulting

conjugate.[5] This property is particularly advantageous in drug development, as it can improve

the pharmacokinetic profile of a therapeutic molecule.
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The quality and purity of Bis-PEG11-NHS Ester are critical for reproducible and reliable results

in research and development. Several chemical suppliers offer this reagent, with purity levels

typically exceeding 95%. Below is a table summarizing the offerings from various suppliers.

Supplier Product Name CAS Number
Molecular
Weight ( g/mol
)

Stated Purity

AxisPharm
Bis-PEG11-NHS

ester
123502-57-8 796.82 ≥95%

BroadPharm
Bis-PEG11-NHS

ester
Not Specified 796.8 95%

MedKoo

Biosciences

Bis-PEG11-NHS

ester
123502-57-8 796.82 >95%

Biorbyt
Bis-PEG11-NHS

ester
Not Specified Not Specified Not Specified

ChemScene
Bis-PEG11-NHS

ester
2883032-97-9 796.81 Not Specified

Precise PEG
Di-NHS Ester-

PEG11
123502-57-8 796.82 >90%

BOC Sciences
Bis-PEG11-NHS

ester
Not Specified Not Specified Not Specified

Note: Purity and other specifications should always be confirmed by consulting the supplier's

certificate of analysis for a specific lot.

Experimental Protocols and Handling
The successful use of Bis-PEG11-NHS Ester hinges on proper handling and optimized

reaction conditions. The NHS ester moiety is susceptible to hydrolysis, especially in aqueous

environments.

Storage and Handling:
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Store the reagent at -20°C in a desiccated environment.

Before opening, allow the vial to equilibrate to room temperature to prevent moisture

condensation.

Prepare solutions immediately before use, as the NHS ester readily hydrolyzes. Do not store

stock solutions in aqueous buffers.

General Protocol for Protein Labeling:

Buffer Preparation: Prepare an amine-free buffer with a pH of 7.2-8.0, such as phosphate-

buffered saline (PBS). Avoid buffers containing primary amines like Tris or glycine, as they

will compete for reaction with the NHS ester.

Reagent Preparation: Immediately before use, dissolve the Bis-PEG11-NHS Ester in a dry,

water-miscible organic solvent such as dimethyl sulfoxide (DMSO) or dimethylformamide

(DMF).

Reaction: Add a calculated molar excess of the Bis-PEG11-NHS Ester solution to the

protein solution. A 20-fold molar excess is a common starting point for protein concentrations

around 1 mg/mL. The final concentration of the organic solvent should not exceed 10% of

the total reaction volume.

Incubation: Incubate the reaction mixture at room temperature for 30-60 minutes or on ice for

2 hours.

Quenching: Stop the reaction by adding a quenching buffer containing a primary amine, such

as Tris-HCl, to a final concentration of 20-50 mM.

Purification: Remove excess, unreacted reagent and byproducts by dialysis, size-exclusion

chromatography, or other suitable purification methods.

Visualizing Workflows and Applications
Reaction of Bis-PEG11-NHS Ester with Primary Amines

The fundamental reaction of Bis-PEG11-NHS Ester involves the nucleophilic attack of a

primary amine on the NHS ester, leading to the formation of a stable amide bond and the
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release of N-hydroxysuccinimide.

Reactants
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Reaction of Bis-PEG11-NHS Ester.

General Experimental Workflow for Bioconjugation

The following diagram illustrates a typical workflow for using Bis-PEG11-NHS Ester to
crosslink two different biomolecules.
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Bioconjugation workflow.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b8106483?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8106483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application in PROTAC Development

Bis-PEG11-NHS Ester is also utilized in the development of PROteolysis TArgeting Chimeras

(PROTACs). PROTACs are heterobifunctional molecules that simultaneously bind to a target

protein and an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of

the target protein. The PEG linker in molecules like Bis-PEG11-NHS Ester serves to connect

the target-binding ligand and the E3 ligase ligand.

Target Protein Ligand

PROTAC Molecule

E3 Ligase Ligand Bis-PEG11-NHS Ester
(as linker precursor)

Linker Synthesis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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